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Compound of Interest

Compound Name: Dimethyl Phenylpropanol

Cat. No.: B083944 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2,2-Dimethyl-3-phenylpropanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2,2-

dimethyl-3-phenylpropanol (CAS 13351-61-6), with a focus on its boiling point and solubility.

The information herein is intended to support research, development, and formulation activities.

Core Physical Properties
2,2-Dimethyl-3-phenylpropanol is a colorless liquid that may partially solidify at room

temperature.[1][2] It is recognized for its fine, floral, lily-of-the-valley fragrance note.[1][2]

Quantitative Data Summary
The following tables summarize the key physical properties of 2,2-dimethyl-3-phenylpropanol.

Table 1: Boiling Point of 2,2-Dimethyl-3-phenylpropanol
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Property Value Conditions Source

Boiling Point ~251.73 °C
Atmospheric Pressure

(Estimate)
[1][3]

Boiling Point ~246 °C
Atmospheric Pressure

(Estimate)
[4]

Boiling Point 125.55 °C
0.020 bar (Reduced

Pressure)
[5]

Table 2: Solubility of 2,2-Dimethyl-3-phenylpropanol

Solvent Solubility (g/L) Temperature (°C) Source

Water 1.49 20 [1][3]

Water 1.09 25 [4]

Ethanol 677.86 25 [4]

Methanol 396.74 25 [4]

Isopropanol 616.81 25 [4]

n-Propanol 613.85 25 [4]

n-Butanol 614.46 25 [4]

Isobutanol 477.01 25 [4]

Acetone 520.93 25 [4]

Ethyl Acetate 479.96 25 [4]

Toluene 168.64 25 [4]

Acetonitrile 451.41 25 [4]

Dimethylformamide

(DMF)
438.48 25 [4]

1,4-Dioxane 560.53 25 [4]
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Experimental Protocols
The following sections detail generalized experimental methodologies for determining the

boiling point and solubility of organic compounds like 2,2-dimethyl-3-phenylpropanol.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6][7] A common laboratory method for determining the boiling point of a small

quantity of an organic liquid involves a Thiele tube or an aluminum block apparatus.[6][8]

Materials:

Fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block heater or Thiele tube with heating oil)

Sample of the organic liquid

Procedure:

A small amount of the organic liquid is placed into a fusion tube.[6]

A capillary tube, sealed at one end, is placed into the fusion tube with the open end

submerged in the liquid.[6][8]

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.[6]

The entire assembly is heated slowly and uniformly.[6]

As the temperature rises, air trapped in the capillary tube will slowly exit.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the open end of the capillary tube.[6] The temperature at this point is recorded.
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Determination of Solubility
Solubility tests are fundamental in characterizing an organic compound and can indicate the

presence of polar functional groups and provide insights into molecular size.[9][10]

Materials:

Test tubes

Spatula or graduated pipettes

Vortex mixer or stirring rod

Sample of the organic compound

A range of solvents (e.g., water, 5% NaOH, 5% NaHCO₃, 5% HCl, organic solvents)

Procedure:

A small, measured amount of the compound (e.g., 25 mg of solid or 0.05 mL of liquid) is

placed in a test tube.[9]

A specific volume of the chosen solvent (e.g., 0.75 mL) is added in portions.[9]

The mixture is agitated vigorously for a set period, typically 60 seconds.[11]

The compound is classified as "soluble" if it dissolves completely or if only a few granules

remain.[11] It is deemed "insoluble" if it does not appear to dissolve.

If the compound is soluble in water, its acidity or basicity can be tested with litmus or pH

paper.[10][12]

For water-insoluble compounds, subsequent tests in acidic (5% HCl) and basic (5% NaOH,

5% NaHCO₃) solutions can reveal the presence of basic or acidic functional groups,

respectively.[9][12]

Visualized Experimental Workflow
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The following diagram illustrates a typical workflow for determining the solubility characteristics

of an organic compound.
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Caption: Workflow for solubility and functional group classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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